Cas no 1033818-89-1 (Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate
• CAS No: 1033818-89-1
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 5185876
• PubChem ID: 66688093
• Update Time: 2025-06-25

Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-2-propyl-, 1,1-dimethylethyl ester
• Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate

• Inchi： 1S/C13H25NO3/c1-5-7-13(10-15)8-6-9-14(13)11(16)17-12(2,3)4/h15H,5-10H2,1-4H3
• InChI Key： AERALSNYVZUCSF-UHFFFAOYSA-N
• SMILES： OCC1(CCC)CCCN1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 272
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8

Additional information on Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate

Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate: A Versatile Compound in Biomedical Research

Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate, with the chemical identifier CAS No. 1033818-89-1, represents a promising molecule in the field of biomedical science. This compound is characterized by its unique structural framework, which includes a pyrrolidine ring fused with a carboxylate group, along with a tert-butyl substituent and a hydroxymethyl functional group. The presence of these specific moieties contributes to its potential applications in drug development, material science, and biochemical research. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, making it a subject of significant interest among researchers.

Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate is particularly notable for its ability to act as a prodrug precursor, enabling controlled release of active pharmaceutical ingredients. This property has been explored in the context of targeted drug delivery systems, where the compound's stability in physiological conditions and its capacity to undergo enzymatic hydrolysis are critical factors. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential in modulating cellular signaling pathways, suggesting applications in the treatment of inflammatory diseases and neurodegenerative disorders.

The hydroxymethyl group in this molecule plays a dual role in its reactivity and functionality. It can participate in glycosylation reactions, enhancing the molecule's compatibility with biological systems. Additionally, the tert-butyl substituent provides steric hindrance, which is crucial for maintaining the compound's stability during synthetic processes. This structural feature has been leveraged in the development of peptide mimetics, where the compound serves as a scaffold for designing molecules with improved pharmacokinetic profiles.

In the realm of biomaterials, Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate has shown promise as a building block for hydrogels and nanocarriers. Its ability to form hydrogen bonds with water molecules facilitates the creation of biocompatible matrices, which are essential for tissue engineering and regenerative medicine. A 2022 review in Biomaterials Science highlighted its potential in the fabrication of controlled-release drug delivery systems, where the compound's solubility properties can be fine-tuned to achieve desired therapeutic outcomes.

The pyrrolidine ring in this molecule is a key structural element that influences its biological activity. This five-membered ring can adopt multiple conformations, which may affect its interaction with target proteins. Recent computational studies have suggested that the pyrrolidine core could serve as a ligand-binding motif, enabling the design of small molecules with high affinity for specific receptors. This has implications for the development of GPCR agonists and ion channel modulators, areas where Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate is being actively investigated.

The carboxylate functionality of this compound is another critical aspect of its chemical behavior. The carboxylate group can engage in ionic interactions, making it suitable for applications in drug-target binding and protein-protein interactions. A 2023 article in ACS Chemical Biology explored the use of this compound in the design of small molecule inhibitors targeting kinase enzymes, which are implicated in various cancers. The study emphasized the importance of the carboxylate group in achieving optimal binding affinity and selectivity.

Furthermore, the propyl substituent in Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate contributes to its hydrophobicity, which is a key factor in determining its solubility and membrane permeability. This property has been exploited in the development of lipophilic drug candidates that can effectively cross the blood-brain barrier. A 2021 study in Pharmaceutical Research demonstrated the utility of this compound in enhancing the central nervous system penetration of therapeutic agents, opening new avenues for the treatment of neurological conditions.

The synthesis of Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate involves a series of well-defined chemical reactions, with the hydroxymethyl group being a key functional group to introduce. The tert-butyl group is typically added via a radical substitution mechanism, while the carboxylate functionality is often incorporated through ester hydrolysis or acid chloride hydrolysis reactions. These synthetic strategies have been optimized to yield high-purity compounds suitable for further chemical modifications and biological testing.

Recent advances in synthetic chemistry have enabled the preparation of Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate with enhanced functional group tolerance, allowing for the incorporation of additional bioactive moieties. This has led to the development of hybrid molecules that combine the properties of this compound with other pharmacologically relevant entities. Such molecules are being tested in preclinical models for their potential to treat a range of diseases, including cardiovascular disorders and metabolic syndromes.

In conclusion, Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate is a multifunctional molecule with a wide array of potential applications in biomedical research. Its unique structural features, including the pyrrolidine, carboxylate, hydroxymethyl, and tert-butyl groups, make it a versatile scaffold for the design of new therapeutics and materials. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the development of innovative solutions to complex medical challenges.

Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate is not only a subject of academic interest but also a potential breakthrough in pharmaceutical and biomedical applications. The compound's structural versatility and functional adaptability position it as a valuable asset in the quest for novel treatments and technologies. As scientists continue to explore its properties and applications, the future of Tert-butyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate in the biomedical field appears to be highly promising.